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Cat. No.: B112869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-4-fluoro-5-methoxybenzoic acid is a substituted anthranilic acid derivative. Its

structural features, including a fluorine atom, an amine group, and a methoxy group on the

benzoic acid core, make it a compound of interest in medicinal chemistry and materials

science. Anthranilic acid and its derivatives are known precursors for the synthesis of a variety

of heterocyclic compounds and have been identified as important pharmacophores in

numerous biologically active molecules. This document provides a technical overview of its

properties, a plausible synthetic approach, and its potential applications.

The IUPAC name for this compound is 2-amino-4-fluoro-5-methoxybenzoic acid.[1]

Physicochemical Properties
A summary of the key physicochemical properties for 2-Amino-4-fluoro-5-methoxybenzoic
acid is presented in the table below. These values are primarily computed estimates sourced

from publicly available chemical databases.
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Property Value Source

IUPAC Name
2-amino-4-fluoro-5-

methoxybenzoic acid
PubChem[1]

CAS Number 637347-90-1 PubChem[1]

Molecular Formula C₈H₈FNO₃ PubChem[1]

Molecular Weight 185.15 g/mol PubChem[1]

Exact Mass 185.04882128 Da PubChem[1]

Topological Polar Surface Area 72.6 Å² PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
4 PubChem[1]

XLogP3 1.4 PubChem[1]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Amino-4-fluoro-5-
methoxybenzoic acid is not readily available in the surveyed literature, a plausible synthetic

route can be devised based on established methods for the synthesis of substituted anthranilic

acids. A common approach involves the nitration of a substituted benzoic acid followed by the

reduction of the nitro group to an amine.

Proposed Synthetic Workflow
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4-Fluoro-5-methoxybenzoic acid

Nitration
(HNO₃, H₂SO₄)

4-Fluoro-5-methoxy-2-nitrobenzoic acid

Reduction
(e.g., SnCl₂, HCl or H₂, Pd/C)

2-Amino-4-fluoro-5-methoxybenzoic acid

Purification
(Recrystallization)

Characterization
(NMR, IR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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